Cas no 1213492-30-8 ((S)-2-(1-Aminobutyl)benzonitrile hydrochloride)

• Product Name: (S)-2-(1-Aminobutyl)benzonitrile hydrochloride
• CAS No: 1213492-30-8
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD16295152
• CID: 1030277
• PubChem ID: 53484836
• Update Time: 2025-08-05

(S)-2-(1-Aminobutyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-Aminobutyl)benzonitrile hydrochloride
• 2-[(1S)-1-aminobutyl]benzonitrile,hydrochloride
• 2-((1s)-1-aminobutyl)benzenecarbonitrile hydrochloride
• 2-[(1S)-1-aminobutyl]benzonitrile;hydrochloride
• 2-[(1S)-1-Aminobutyl]benzonitrile--hydrogen chloride (1/1)
• DTXSID80704256
• (S)-2-(1-Aminobutyl)benzonitrilehydrochloride
• 2-((1s)-1-aminobutyl)benzenecarbonitrile HCl
• 1213492-30-8
• AKOS015923271

• MDL： MFCD16295152
• Inchi： 1S/C11H14N2.ClH/c1-2-5-11(13)10-7-4-3-6-9(10)8-12;/h3-4,6-7,11H,2,5,13H2,1H3;1H/t11-;/m0./s1
• InChI Key： DGSRIBLEUASEAM-MERQFXBCSA-N
• SMILES： Cl.N[C@H](C1C=CC=CC=1C#N)CCC

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on (S)-2-(1-Aminobutyl)benzonitrile hydrochloride

Introduction to (S)-2-(1-Aminobutyl)benzonitrile Hydrochloride (CAS No. 1213492-30-8)

(S)-2-(1-Aminobutyl)benzonitrile hydrochloride, identified by its CAS number 1213492-30-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of chiral amines, which are crucial in the synthesis of enantiomerically pure drugs. The presence of the benzonitrile moiety and the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in medicinal chemistry.

The stereochemistry of (S)-2-(1-Aminobutyl)benzonitrile hydrochloride is particularly important, as the (S)-configuration often dictates the pharmacological activity of a drug molecule. In recent years, there has been a growing interest in the development of enantiomerically pure drugs due to their improved efficacy and reduced side effects compared to racemic mixtures. The synthesis and characterization of such compounds require meticulous attention to detail, ensuring that the desired stereochemical purity is achieved.

Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds like (S)-2-(1-Aminobutyl)benzonitrile hydrochloride. These methods often involve catalytic processes that utilize transition metals or biocatalysts to induce stereoselective reactions. For instance, transition metal-catalyzed cross-coupling reactions have been widely employed in the construction of complex molecular frameworks, including those containing benzonitrile derivatives.

The benzonitrile group in (S)-2-(1-Aminobutyl)benzonitrile hydrochloride serves as a versatile handle for further functionalization, allowing chemists to tailor the compound for various pharmaceutical applications. Benzonitrile derivatives are known for their role as intermediates in the synthesis of bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The hydrochloride salt form enhances the compound's pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.

In the realm of drug discovery, (S)-2-(1-Aminobutyl)benzonitrile hydrochloride has been explored as a precursor for more complex molecules. Its chiral nature makes it an attractive candidate for developing single-enantiomer drugs, which often exhibit superior therapeutic profiles. For example, researchers have investigated its potential use in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The precise stereochemical control afforded by this compound allows for the creation of highly specific drug candidates.

The pharmaceutical industry continues to invest heavily in research aimed at optimizing synthetic routes for enantiomerically pure compounds like (S)-2-(1-Aminobutyl)benzonitrile hydrochloride. This is driven by the demand for more effective and safer medications. Recent studies have highlighted novel catalytic systems that improve yields and reduce environmental impact, aligning with green chemistry principles. Such innovations not only enhance efficiency but also contribute to sustainable drug manufacturing processes.

Moreover, computational methods have playeplayed an increasingly significant role in the design and optimization of chiral compounds. Molecular modeling and computer-aided drug design (CADD) techniques enable researchers to predict the behavior of molecules like (S)-2-(1-Aminobutyl)benzonitrile hydrochloride before they are synthesized experimentally. This approach saves time and resources by identifying promising candidates with high potential for biological activity.

The versatility of (S)-2-(1-Aminobutyl)benzonitrile hydrochloride extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science and agrochemical research, where its unique structural features contribute to the development of novel materials with enhanced properties. The benzonitrile group's ability to participate in various chemical reactions makes it a valuable building block for creating diverse molecular architectures.

In conclusion, (S)-2-(1-Aminobutyl)benzonitrile hydrochloride (CAS No. 1213492-30-8) is a multifaceted compound with significant applications in pharmaceuticals and beyond. Its chiral nature and functionalizable structure make it a valuable asset in synthetic chemistry, enabling the development of innovative drugs with improved therapeutic profiles. As research continues to evolve, this compound is likely to remain at the forefront of chemical innovation, driving advancements across multiple scientific disciplines.